Cas no 38586-17-3 ( )

  structure
  structure
Product Name: 
CAS No:38586-17-3
MF:C10H9N
MW:143.185162305832
CID:923699
PubChem ID:11947692
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (E)-2-phenylbut-2-enenitrile
    • SCHEMBL1342671
    • 38586-17-3
    • NSC167230
    • NSC-167230
    • 2-phenylbut-2-enenitrile
    • DTXSID90474559
    •  
    • Inchi: 1S/C10H9N/c1-2-9(8-11)10-6-4-3-5-7-10/h2-7H,1H3/b9-2-
    • InChI Key: ZYBPSQSGQRMLDY-MBXJOHMKSA-N
    • SMILES: N#C/C(=C/C)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 143.07357
  • Monoisotopic Mass: 143.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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